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For Researchers, Scientists, and Drug Development Professionals

Introduction to Polyglycerin-6

Polyglycerin-6 is a polymer synthesized from six glycerin molecules, establishing it as a potent
humectant in skincare formulations.[1][2] Its primary function is to attract and retain moisture
within the skin, contributing to enhanced hydration and a plumper, more supple appearance.[1]
[2] Derived from vegetable olils, it is considered a safe and versatile ingredient suitable for a
variety of skin types. Its larger molecular size compared to its monomer, glycerin, results in
slower skin penetration, which is thought to provide longer-lasting moisturization.[1]
Polyglycerin-6 is typically incorporated into skincare products such as moisturizers, serums,
and lotions at concentrations ranging from 2% to 10%.[2]

Mechanism of Action

As a humectant, polyglycerin-6 possesses numerous hydroxyl (-OH) groups within its
polymeric structure. These hydroxyl groups readily form hydrogen bonds with water molecules.
When applied to the skin, polyglycerin-6 attracts water from the surrounding atmosphere and
from the deeper layers of the skin (the dermis), drawing it to the outermost layer (the stratum
corneum). This action increases the water content of the stratum corneum, leading to improved
skin hydration, reduced flakiness, and enhanced elasticity.[1] The larger molecular structure of
polyglycerin-6 also allows it to form a moisture-retaining film on the skin's surface, further
preventing transepidermal water loss (TEWL).[1]
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Caption: Mechanism of Polyglycerin-6 as a humectant.

Quantitative Data on Humectant Efficacy

While qualitative descriptions highlight the benefits of polyglycerin-6 for long-lasting hydration,
publicly available, peer-reviewed quantitative data from clinical trials specifically comparing its

efficacy to other humectants is limited. The following tables are presented as templates for

researchers to populate with data obtained from the experimental protocols outlined in the

subsequent sections.

Table 1: In-Vivo Skin Hydration (Corneometer Measurements)
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Table 2: Ex-Vivo Water Retention Capacity (Gravimetric Analysis)
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Experimental Protocols

The following protocols are provided as standardized methods for evaluating the humectant
properties of polyglycerin-6.
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Protocol for In-Vivo Skin Hydration Assessment using a
Corneometer

Objective: To quantify the short-term and long-term hydrating effects of a formulation containing

polyglycerin-6 on human skin.

Materials and Equipment:

Corneometer® (e.g., CM 825, Courage + Khazaka)

Test formulation with Polyglycerin-6 (e.g., 5% in a standardized oil-in-water emulsion)
Control/vehicle formulation (without Polyglycerin-6)

Positive control formulation (e.g., containing 5% Glycerin)

Climate-controlled room (20-22°C, 40-50% relative humidity)

Volunteer subjects with self-perceived dry skin on their forearms

Procedure:

Volunteer Acclimatization: Subjects rest in the climate-controlled room for at least 30 minutes
before measurements.

Baseline Measurement: Three baseline Corneometer readings are taken from designated
2x2 cm test sites on the volar forearm of each subject. The average of these readings serves
as the baseline value.

Product Application: A standardized amount (e.g., 2 mg/cm?) of the test, control, and positive
control formulations are applied to their respective test sites. One site remains untreated.

Post-Application Measurements: Corneometer readings are taken at specified time points
(e.g., 1, 2, 4, 8, and 24 hours) after product application.

Data Analysis: The percentage increase in skin hydration is calculated relative to the
baseline for each time point and for each formulation. Statistical analysis (e.g., t-test or
ANOVA) is performed to determine the significance of the results.
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Caption: Workflow for in-vivo skin hydration testing.

Protocol for Ex-Vivo Water Retention Capacity

Objective: To determine the ability of polyglycerin-6 to retain water in a skin sample under
controlled environmental conditions.
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Materials and Equipment:

Excised porcine or human skin samples

Polyglycerin-6 solution (e.g., 10% in deionized water)
Glycerin solution (10% in deionized water) as a positive control
Deionized water as a negative control

Analytical balance

Environmental chamber (set to a specific relative humidity, e.g., 40% RH, and temperature,
e.g., 30°C)

Beakers and forceps

Procedure:

Sample Preparation: Skin samples are cut into uniform pieces (e.g., 1x1 cm) and their initial
dry weight is recorded.

Hydration: The skin samples are immersed in the respective test solutions (Polyglycerin-6,
Glycerin, water) for a set period (e.g., 1 hour) to allow for complete hydration.

Initial Wet Weight: After hydration, the samples are removed, gently blotted to remove
excess surface liquid, and their initial wet weight is recorded.

Desiccation: The samples are placed in the environmental chamber.

Weight Monitoring: The weight of each sample is recorded at regular intervals (e.g., every
hour for 8 hours) to monitor water loss.

Data Analysis: The percentage of water retained at each time point is calculated using the
formula: (Weight at time t - Dry Weight) / (Initial Wet Weight - Dry Weight) * 100.

Formulation Guidelines
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Polyglycerin-6 is a water-soluble ingredient that can be readily incorporated into the aqueous

phase of cosmetic formulations.

¢ Recommended Use Level: 2-10%

» pH Stability: Polyglycerin-6 is stable over a wide pH range typically found in cosmetic

formulations.

o Compatibility: It is compatible with a wide range of cosmetic ingredients, including other

humectants, emollients, thickeners, and active ingredients.

¢ Incorporation: For emulsions, it should be added to the water phase and heated along with

other water-soluble ingredients. In serum or toner formulations, it can be dissolved directly in

the water phase.

Example Formulation: Hydrating Serum

Phase Ingredient INCI Name % wiw

A Deionized Water Aqua g.s. to 100

A Polyglycerin-6 Polyglycerin-6 5.00

A Sodium Hyaluronate Sodium Hyaluronate 0.50

A Panthenol Panthenol 1.00

B Phenoxyethanol Phenoxyethanol 0.80
Procedure:

o Combine the ingredients of Phase A and heat to 75-80°C with gentle stirring until all solids

are dissolved.

e Cool down to 40°C.

¢ Add Phase B and mix until uniform.

Safety and Regulatory Information
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The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of polyglycerin-
6 and concluded that it is safe as used in cosmetics. The safety assessment often leverages
data from its monomer, glycerin, which has a long history of safe use in cosmetic products.

Conclusion

Polyglycerin-6 is a valuable humectant for skincare formulations, offering the key benefit of
prolonged hydration due to its molecular structure. The provided protocols offer a framework for
researchers and formulators to quantitatively assess its efficacy and incorporate it effectively
into a range of cosmetic products. Further research is warranted to generate more comparative
quantitative data to fully elucidate its performance relative to other commonly used humectants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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